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Compound of Interest

Compound Name: Sodium hydrogencyanamide

Cat. No.: B105896 Get Quote

Technical Support Center: Managing Hydrogen
Cyanamide
This guide provides technical information, troubleshooting advice, and frequently asked

questions for researchers, scientists, and drug development professionals working with

hydrogen cyanamide.

Frequently Asked Questions (FAQs)
General Information
Q1: What is hydrogen cyanamide? A1: Hydrogen cyanamide (CH₂N₂) is an organic compound

used as a plant growth regulator, in the production of pharmaceuticals and other organic

compounds, and as an alcohol-deterrent drug.[1][2] It is a white, crystalline solid that is highly

soluble in water.[1][2]

Q2: What are the primary uses of hydrogen cyanamide in a research setting? A2: In research,

hydrogen cyanamide can be viewed as a functional single-carbon fragment that can react as

an electrophile or nucleophile.[2] It is used in condensation reactions as a dehydrating agent

and in the synthesis of compounds like urea, thiourea, guanidines, and isothioureas.[2]
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Q3: What are the main health hazards associated with hydrogen cyanamide exposure? A3:

Hydrogen cyanamide is classified in the highest toxicity category (I) due to its corrosive effects.

[3] Acute exposure can cause severe irritation and burns to the skin, eyes, and respiratory

tract.[4][5][6] Systemic effects can include headache, dizziness, nausea, vomiting, respiratory

distress, and cardiovascular collapse.[5][7] It is suspected of causing cancer and damaging

fertility or the unborn child.[4]

Q4: How is hydrogen cyanamide metabolized and what is its primary mechanism of toxicity?

A4: Hydrogen cyanamide is rapidly absorbed and eliminated.[8] Its primary mechanism of

toxicity involves its decomposition into cyanide ions.[9] Cyanide inhibits cytochrome c oxidase

in the mitochondria, which disrupts the electron transport chain and prevents the cell from

producing ATP aerobically.[9][10] This leads to cellular hypoxia, particularly affecting tissues

that rely on aerobic respiration, like the central nervous system.[9]

Q5: What is the "disulfiram-like" or acetaldehyde syndrome reaction? A5: Hydrogen cyanamide

inhibits the enzyme aldehyde dehydrogenase.[6] If exposure coincides with alcohol

consumption, it can lead to a buildup of acetaldehyde, causing a severe reaction known as

acetaldehyde syndrome.[6] Symptoms include flushing, vomiting, dyspnea (difficulty breathing),

hypotension, and confusion.[6]

Q6: Are there established workplace exposure limits for hydrogen cyanamide? A6: Yes, several

organizations have established occupational exposure limits. These are summarized in the

table below.

Environmental Impact
Q7: What happens to hydrogen cyanamide in the environment? A7: Hydrogen cyanamide is

not persistent in soil but can be persistent in water under certain conditions.[1] It is highly

soluble in water and very mobile in soil, which creates a potential for groundwater exposure.[1]

[11] Mineralization to carbon dioxide is a significant degradation pathway in soil.[11]

Q8: What are the major environmental degradation products of hydrogen cyanamide? A8: In

soil photolysis studies, two major transformation products were identified, though they were

found at lower levels in thicker soil layers.[11] In water, it can react to form urea.[2][11]
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Q9: Is hydrogen cyanamide toxic to wildlife? A9: Yes, it is moderately toxic to a range of

organisms, including birds, fish, aquatic invertebrates, honeybees, and earthworms.[1]

Data Presentation
Table 1: Workplace Exposure Limits for Hydrogen Cyanamide

Organization Limit Type Value Notes

NIOSH REL (10-hr TWA) 2 mg/m³
Recommended

Exposure Limit.[5]

ACGIH TLV (8-hr TWA) 2 mg/m³
Threshold Limit Value.

[5]

OSHA PEL (8-hr TWA) 10 ppm (11 mg/m³)

Permissible Exposure

Limit for Hydrogen

Cyanide.[12]

CAL/OSHA PEL (Ceiling) 4.7 ppm (5 mg/m³)

Permissible Exposure

Limit for Hydrogen

Cyanide.[12]

Table 2: Environmental Fate of Hydrogen Cyanamide

Parameter Value / Description Finding

Soil Persistence Very low to low
Not persistent in soil systems.

[1][11]

Water Persistence Potentially persistent
Can be persistent under

certain conditions.[1]

Mobility Very high
High potential to leach into

groundwater.[1][11]

Photolysis in Water
12.2% of initial dose remaining

after 30 days

Major degradation product is

Urea.[11]

Bio-concentration High potential
Has a high potential for bio-

concentration.[1]
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Troubleshooting Guides
Issue 1: Personal Exposure Detected (Skin/Eye Contact,
Inhalation)
Symptoms: Skin irritation or burns, eye pain, respiratory irritation, headache, dizziness, nausea.

[5]

Immediate Actions:

Evacuate: Immediately remove the affected individual from the contaminated area to fresh

air.[13][14]

Call for Emergency Assistance: Call 911 or your institution's emergency number immediately.

Inform them that a hydrogen cyanamide or cyanide exposure has occurred.[13][14]

Decontaminate:

Skin Contact: Remove all contaminated clothing while under an emergency safety shower.

[13][15] Flush the affected area with copious amounts of water for at least 15 minutes.[13]

[15]

Eye Contact: Immediately flush eyes at an eyewash station for at least 15 minutes, holding

eyelids open.[4][15] Remove contact lenses if it can be done easily.[16]

Inhalation: Move the person to fresh air. Do not give mouth-to-mouth resuscitation to avoid

exposing the rescuer.[14][17]

Provide Information: Give the Safety Data Sheet (SDS) to emergency medical personnel.[18]

There is no specific antidote for hydrogen cyanamide poisoning; treatment is supportive.[3]

[19]

Issue 2: Accidental Spill in the Laboratory
Problem: A container of hydrogen cyanamide (solid or solution) has been spilled.

Solution Workflow:
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Spill Occurs

Is the spill inside a
certified chemical fume hood?

Evacuate the area immediately.
Alert others.

No

Is the spill small?
(<1g solid or <10mL solution)

Yes

Call emergency personnel
(e.g., EH&S, 911).

Spill Managed

Treat as a large spill.
Do not attempt to clean up.

No

Ensure appropriate PPE is worn
(double nitrile gloves, lab coat, goggles).

Yes

Cover spill with absorbent pads
(for liquids) or wet paper towels

with pH 10 buffer (for solids).

Clean the spill area first with
pH 10 buffer, then with a freshly
prepared 10% bleach solution.

Collect all contaminated materials
in a sealed container for

hazardous waste disposal.

Click to download full resolution via product page

Caption: Logical workflow for responding to a hydrogen cyanamide spill.
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Issue 3: Suspected Environmental Contamination of
Water Sample
Problem: You suspect a water source in your experimental setup has been contaminated with

hydrogen cyanamide and need to verify its presence and concentration.

Troubleshooting Steps:

Confirm Analytical Method: The standard method for detecting hydrogen cyanamide in

aqueous samples is High-Performance Liquid Chromatography (HPLC) with fluorescence

detection after a derivatization step.[20][21]

Check Sample Preparation: Ensure the sample preparation protocol was followed correctly.

This involves derivatization with a reagent like NBD-chloride at a specific temperature (e.g.,

80°C) and pH, followed by filtration.[21]

Calibrate Instrument: Verify that the HPLC instrument is properly calibrated using certified

reference standards of hydrogen cyanamide.[21] The limit of detection (LOD) can be as low

as ~11.2 µg/L, with a limit of quantitation (LOQ) around 0.100 mg/L.[20][21]

Run Blanks and Controls: Analyze reagent blanks (e.g., pure water) and matrix blanks

(uncontaminated sample water) to check for interferences or contamination in your analytical

process.[20]

Interpret Results: If a peak is detected at the correct retention time corresponding to the

derivatized hydrogen cyanamide standard, contamination is likely. Quantify the concentration

using the calibration curve.[20] If results are inconclusive, consider alternative methods like

those for its degradation product, dicyandiamide, using HPLC-UV or LC-MS.[22]

Experimental Protocols
Protocol 1: Decontamination of Laboratory Surfaces
This protocol is for cleaning surfaces after handling hydrogen cyanamide inside a chemical

fume hood.

Materials:
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pH 10 buffer solution

Freshly prepared 10% bleach solution (sodium hypochlorite)

Absorbent pads or paper towels

Appropriate PPE (double nitrile gloves, safety goggles, lab coat)[10]

Hazardous waste container, labeled for cyanide waste[10]

Procedure:

Ensure all work is performed within a certified chemical fume hood.

Wipe down the potentially contaminated surface with an absorbent pad wetted with the pH

10 buffer solution. This prevents the generation of highly toxic hydrogen cyanide gas.[17][23]

Let the buffer solution sit for at least 10 minutes.[17]

Wipe the surface again with a fresh pad soaked in the 10% bleach solution. The alkaline

bleach will oxidize the cyanide to the less toxic cyanate.[10]

Perform a final wipe with a water-dampened towel to remove residual bleach.

Collect all used pads, towels, and gloves in a sealed, clearly labeled hazardous waste

container.[10][23]

Protocol 2: Waste Disposal Workflow
All hydrogen cyanamide waste, including empty containers, is considered acutely toxic (EPA P-

listed) and must be disposed of as hazardous waste.[18] Do not mix with other waste streams,

especially acids.[10]
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Generate Cyanamide Waste
(solid, liquid, contaminated PPE)

Collect waste in a dedicated,
sealed, and liquid-tight container

(<1 quart).

Label container clearly:
'Cyanide Waste - Acutely Toxic'

'Keep Away From Acids'

Store container in a secure,
secondary container within a fume hood

or Satellite Accumulation Area (SAA).

Request hazardous waste pickup
from institutional EH&S.

Waste Disposed

Click to download full resolution via product page

Caption: Experimental workflow for hydrogen cyanamide waste disposal.

Protocol 3: Detection of Hydrogen Cyanamide in Water
by HPLC (Method Summary)
This protocol summarizes the EPA-evaluated method for determining hydrogen cyanamide

residues in saltwater.[20][21]
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Principle: Hydrogen cyanamide in an aqueous sample is derivatized to create a fluorescent

product, which is then separated and quantified using reverse-phase HPLC with a fluorescence

detector.

Methodology:

Sample Collection: Collect 2 mL of the aqueous sample (e.g., filtered saltwater).

Buffering: Add 1.0 mL of 0.37 M potassium tetraborate solution to the sample and vortex to

adjust the pH.[21]

Derivatization: Add 2.0 mL of a methanolic 0.025 M NBD-Cl (4-chloro-7-nitrobenzofurazan)

solution and vortex. Heat the mixture at 80°C for 30 minutes.[21]

Acidification & Filtration: Allow the solution to cool to room temperature. Add 1.0 mL of 1.2 M

hydrochloric acid solution and vortex. Filter the final solution through a 0.45 µm PTFE filter

into an HPLC vial.[21]

HPLC Analysis:

Technique: High-Performance Liquid Chromatography (HPLC).[21]

Detection: Fluorescence spectrometric detector.[21]

Quantification: Prepare a calibration curve using a series of known hydrogen cyanamide

standards that have undergone the same derivatization process. Determine the

concentration in the samples by comparing their peak area responses to the linear

regression equation of the calibration curve.[20]
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Caption: Toxic action of hydrogen cyanamide via cyanide-mediated inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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